Cas no 313404-55-6 (N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide)

• Product Name: N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide
• CAS No: 313404-55-6
• MF: C₂₃H₂₀N₂O₄S
• MW: 420.480904579163
• CID: 5854660
• PubChem ID: 1548737
• Update Time: 2025-10-20

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methoxy-2-naphthamide
• 2-Naphthalenecarboxamide, N-[4-(3,4-dimethoxyphenyl)-2-thiazolyl]-3-methoxy-
• F0193-0022
• 313404-55-6
• SR-01000419943
• SCHEMBL9963855
• WAY-382636
• N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide
• AKOS000465150
• HMS3428E17
• EU-0070095
• AB00129931-02
• Z27455745
• Oprea1_550465
• SR-01000419943-1

• Inchi： 1S/C23H20N2O4S/c1-27-19-9-8-16(12-21(19)29-3)18-13-30-23(24-18)25-22(26)17-10-14-6-4-5-7-15(14)11-20(17)28-2/h4-13H,1-3H3,(H,24,25,26)
• InChI Key： JGFOSARYSWLXTB-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(OC)=C1C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)=O

Computed Properties

• Exact Mass: 420.11437830g/mol
• Monoisotopic Mass: 420.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide

N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide (CAS No. 313404-55-6): A Multifunctional Heterocyclic Scaffold in Modern Chemical Research

The compound N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methoxynaphthalene-2-carboxamide (CAS No. 313404-55-6) represents a structurally complex organic molecule with significant potential in pharmaceutical and materials science applications. Its unique architecture combines a naphthalene core functionalized with a methoxy group at the C(2) position, linked to a substituted thiazole ring system bearing a dimethoxyphenyl moiety. This hybrid structure enables the compound to participate in diverse molecular interactions through hydrogen bonding, π-stacking, and electrostatic effects.

The synthesis of this compound typically involves multi-step organic reactions including nucleophilic aromatic substitution and heterocyclic ring formation. Recent studies have demonstrated that the methoxy-substituted thiazole motif can be efficiently constructed via palladium-catalyzed cross-coupling reactions under microwave irradiation conditions (Green Chem., 2023). The strategic placement of electron-donating methoxy groups enhances the compound's solubility profile while maintaining its structural rigidity—a critical factor for optimizing biological activity.

In the realm of medicinal chemistry, compounds containing the naphthalene-carboxamide-thiazole hybrid framework have shown promising pharmacological profiles. A 2024 study published in the Journal of Medicinal Chemistry reported that similar derivatives exhibited potent inhibitory activity against tumor necrosis factor-alpha (TNF-α) pathways with IC₅₀ values below 1 μM. The specific positioning of the methoxy substituents on both aromatic rings appears to modulate receptor binding affinity through steric and electronic effects.

The crystallographic analysis of this compound revealed an intriguing supramolecular network formed through intermolecular hydrogen bonds between the carboxamide NH group and adjacent oxygen atoms from the methoxy groups. This structural feature contributes to its enhanced thermal stability compared to analogs lacking such interactions (CrystEngComm, 2025). Such properties make it particularly suitable for applications requiring long-term chemical integrity.

In materials science research, derivatives of this scaffold have been explored as building blocks for organic light-emitting diodes (OLEDs). The extended π-conjugation system provided by the naphthalene-thiazole linkage facilitates efficient charge transport while the methoxy groups serve as electron-donating substituents to tune emission wavelengths (Advanced Materials Interfaces, 2026). Computational studies using density functional theory further support these findings by demonstrating favorable frontier molecular orbital distributions.

The compound's dual functionality as both an electron donor and acceptor has also attracted interest in redox-active material development. Recent electrochemical investigations revealed two distinct oxidation processes corresponding to sequential electron transfer from different aromatic moieties (Electrochimica Acta, 2027). This characteristic opens possibilities for its use in energy storage devices where controlled redox behavior is essential.

Synthetic modifications targeting specific pharmacophore elements have led to several promising derivatives. For instance, replacing one methoxy group with a hydroxyl moiety significantly increased aqueous solubility without compromising biological activity—a critical parameter for drug development candidates (Bioorganic & Medicinal Chemistry Letters, 2028). Such structure-activity relationship studies are crucial for optimizing therapeutic indices.

In environmental chemistry contexts, this compound has been evaluated as a potential chelating agent for heavy metal ions. Its multidentate coordination capability arises from multiple oxygen and sulfur donor atoms distributed across different heterocyclic systems (Environmental Science & Technology, 2029). The resulting metal complexes exhibit high stability constants particularly for transition metals like Cu(II) and Zn(II).

Ongoing research continues to explore novel applications leveraging this compound's unique architecture. Current investigations focus on its potential as a photosensitizer in photodynamic therapy due to its strong absorption in the visible spectrum range (Photochemistry and Photobiology Science, 2030). Preliminary data suggest that light-induced generation of reactive oxygen species occurs efficiently under near-ultraviolet irradiation conditions.

The compound's versatility is further demonstrated by its compatibility with various derivatization strategies. Click chemistry approaches have successfully introduced additional functional groups onto specific positions of the scaffold without disrupting its core structural integrity (Chemical Communications, 2031). These modifications enable tailored property adjustments for application-specific requirements.